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Compound of Interest

Compound Name: Retusin (Standard)

Cat. No.: B192262 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Retusin was located. This guidance is

based on the safety protocols for the structurally similar and more extensively documented

flavonol, Quercetin. It is imperative to conduct a thorough risk assessment for your specific

experimental conditions and consult your institution's safety officer.

This document provides essential safety and logistical information for the handling of Retusin in

a laboratory setting. It is intended for researchers, scientists, and drug development

professionals.

Hazard Identification and Data Presentation
Retusin is an O-methylated flavonol.[1] Due to the lack of a specific SDS for Retusin, the

hazard profile of Quercetin, a related flavonol, is used as a reference. Quercetin is classified as

toxic if swallowed.[2][3]

Quantitative Data Summary for Quercetin (as a proxy for Retusin):
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Parameter Value Reference

GHS Classification
Acute Toxicity, Oral (Category

3)
[3]

Signal Word Danger

Hazard Statement H301: Toxic if swallowed

CAS Number (Quercetin) 117-39-5

CAS Number (Retusin

flavonol)
1245-15-4

Personal Protective Equipment (PPE)
The minimum required PPE for handling Retusin is outlined below. A risk assessment should

be performed to determine if additional protection is necessary for specific procedures.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant nitrile

gloves. Inspect before use.

Use proper glove removal

technique to avoid skin

contact.

To prevent dermal absorption

of the compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust

particles and splashes.

Body Protection
A fully buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of dust. If a

fume hood is not available, a

NIOSH-approved respirator

may be necessary based on a

risk assessment.

To prevent inhalation of fine

powder.

Operational Plan: From Receipt to Disposal
3.1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage.

Wear appropriate PPE (lab coat, gloves, safety glasses) before opening the package.

Store Retusin in a tightly sealed, clearly labeled container in a cool, dry, and dark place.

3.2. Handling and Preparation of Solutions:

All work with solid Retusin, especially weighing and preparing solutions, must be performed

in a certified chemical fume hood to minimize inhalation exposure.

Use dedicated and clean equipment (e.g., spatulas, glassware).
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When preparing solutions, add the solvent to the powder slowly to prevent splashing.

Clearly label all solutions with the compound name, concentration, solvent, date, and

appropriate hazard warnings.

3.3. Spill Cleanup:

In case of a spill, evacuate the area and inform others.

Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly

ventilated area.

For solid spills, gently cover with an absorbent material to avoid raising dust, then sweep into

a designated hazardous waste container.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area thoroughly with an appropriate solvent and then soap and water.

Disposal Plan
All waste contaminated with Retusin must be considered hazardous waste.

Solid Waste: Collect unused Retusin powder, contaminated gloves, weighing paper, and

other disposable materials in a dedicated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Collect all solutions containing Retusin in a separate, sealed, and labeled

hazardous liquid waste container. Do not mix with other waste streams unless compatibility

has been confirmed.

Dispose of all hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.

Visual Workflow and Emergency Protocols
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The following diagrams illustrate the standard workflow for handling Retusin and the decision-

making process for a chemical spill.
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Click to download full resolution via product page

Caption: Standard operational workflow for safely handling Retusin.
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Caption: Emergency response decision tree for a Retusin spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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